3-Chloro-4-(6-hydroxyquinolin-2-yl)benzamide

• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol
• IUPAC Name: 3-chloro-4-(6-hydroxyquinolin-2-yl)benzamide
• InChI: InChI=1S/C16H11ClN2O2/c17-13-8-10(16(18)21)1-4-12(13)15-5-2-9-7-11(20)3-6-14(9)19-15/h1-8,20H,(H2,18,21)
• InChI Key: AKIMQLBZUGCGON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)N)Cl)C2=NC3=C(C=C2)C=C(C=C3)O

Description

3-Chloro-4-(6-hydroxyquinolin-2-yl)benzamide is a useful research compound. Its molecular formula is C16H11ClN2O2 and its molecular weight is 298.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-chloro-4-(6-hydroxyquinolin-2-yl)benzoic acid (Compound 8, Example 8) (400 mg, 1.33 mmol) and SOCl2 (10 mL) was refluxed for 1 hour, then concentrated under reduced pressure to give crude product (400 mg) as off-white solid. To this solid was added NH4OH (10 mL) and the reaction mixture was stirred at 30° C. for 1 hour. The resulting mixture was acidified with aqueous HCl (2 M) until pH=6 and extracted with EtOAc (50 mL×3), dried over Na2SO4 and concentrated to give crude product (360 mg) as a solid.

Synthesis routes and methods II

Procedure details

A mixture of 3-chloro-4-(6-hydroxyquinolin-2-yl)benzoic acid (Compound IV-8, Example 8) (400 mg, 1.33 mmol) and SOCl2 (10 mL) was refluxed for 1 hour, then concentrated under reduced pressure to give crude product (400 mg) as off-white solid. To this solid was added NH4OH (10 mL) and the reaction mixture was stirred at 30° C. for 1 hour. The resulting mixture was acidified with aqueous HCl (2 M) until pH=6 and extracted with EtOAc (50 mL×3), dried over Na2SO4 and concentrated to give crude product (360 mg) as a solid.